![molecular formula C21H19N3O B1231241 3-Ethyl-2-[2-(2-methyl-1H-indol-3-yl)-vinyl]-3H-quinazolin-4-one](/img/structure/B1231241.png)
3-Ethyl-2-[2-(2-methyl-1H-indol-3-yl)-vinyl]-3H-quinazolin-4-one
Overview
Description
3-ethyl-2-[2-(2-methyl-1H-indol-3-yl)ethenyl]-4-quinazolinone is a member of quinazolines.
Scientific Research Applications
1. Natural Product Isolation and Biological Activity
3-Ethyl-2-[2-(2-methyl-1H-indol-3-yl)-vinyl]-3H-quinazolin-4-one derivatives have been isolated as natural products from strains of Streptomyces bacteria. These compounds have been evaluated for biological activity against various microorganisms and algae, showing no significant activity in the studies conducted (Maskey et al., 2004).
2. Synthesis and Structural Analysis
Research has focused on the synthesis and X-ray crystallographic analysis of quinazolinone derivatives. This includes studies on the structural characteristics of these compounds and their potential as cholecystokinin B receptor ligands (Yu et al., 1992).
3. Diuretic Activity Studies
Quinazolin-4(3H)-one derivatives have been synthesized to study their diuretic activity. This includes the creation of compounds with different heterocyclic moieties and their evaluation as potential diuretic agents (Maarouf et al., 2004).
4. Anticonvulsant Potential
Several derivatives of 3H-quinazolin-4-one have been synthesized and evaluated for anticonvulsant activity, showing promise in this area of medical research (Kabra et al., 2011).
5. Antimicrobial and Antitumor Activities
Some derivatives of 3H-quinazolin-4-one have been investigated for their antimicrobial and antitumor activities, demonstrating significant potential in these fields (Markosyan et al., 2015).
6. Analgesic and Anti-Inflammatory Applications
Research into the analgesic and anti-inflammatory activities of 3-ethyl-2-substituted amino-quinazolin-4(3H)-ones has yielded promising results, indicating potential therapeutic applications in pain and inflammation management (Sheorey et al., 2013).
7. Fluorescent Properties
The fluorescent properties of quinazolin-4(3H)-one derivatives have been explored, with potential applications in various scientific fields, such as bioimaging and diagnostics (Nosova et al., 2012).
8. Synthesis Under Microwave Activation
Advancements in the synthesis of bioactive quinazolin-4(3H)-one derivatives have been made using microwave activation tailored by phase-transfer catalysis, offering a more efficient and eco-friendly approach to compound synthesis (El-Badry et al., 2020).
properties
Product Name |
3-Ethyl-2-[2-(2-methyl-1H-indol-3-yl)-vinyl]-3H-quinazolin-4-one |
|---|---|
Molecular Formula |
C21H19N3O |
Molecular Weight |
329.4 g/mol |
IUPAC Name |
3-ethyl-2-[(E)-2-(2-methyl-1H-indol-3-yl)ethenyl]quinazolin-4-one |
InChI |
InChI=1S/C21H19N3O/c1-3-24-20(23-19-11-7-5-9-17(19)21(24)25)13-12-15-14(2)22-18-10-6-4-8-16(15)18/h4-13,22H,3H2,1-2H3/b13-12+ |
InChI Key |
IOWRYAAXGNIWOH-OUKQBFOZSA-N |
Isomeric SMILES |
CCN1C(=NC2=CC=CC=C2C1=O)/C=C/C3=C(NC4=CC=CC=C43)C |
SMILES |
CCN1C(=NC2=CC=CC=C2C1=O)C=CC3=C(NC4=CC=CC=C43)C |
Canonical SMILES |
CCN1C(=NC2=CC=CC=C2C1=O)C=CC3=C(NC4=CC=CC=C43)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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